1-(4-Aminopiperidin-1-YL)-2-phenylethan-1-one

• IUPAC Name: 1-(4-aminopiperidin-1-yl)-2-phenylethanone
• InChI: InChI=1S/C13H18N2O/c14-12-6-8-15(9-7-12)13(16)10-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2
• InChI Key: ALPFRBHJSZBMKV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)C(=O)CC2=CC=CC=C2
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including the condensation of 4-aminopiperidine with benzaldehyde (containing the phenyl group). The reaction typically occurs under controlled conditions, such as refluxing in an appropriate solvent. Detailed synthetic routes and optimization strategies can be found in the literature.

Mechanism of Action

While specific details regarding the compound’s mechanism of action are still under investigation, its structural features suggest potential interactions with cellular targets. Researchers have explored its effects on various pathways, including protein kinases and signaling cascades. Further studies are needed to elucidate its precise mode of action.

Synthesis routes and methods

Procedure details

To a solution of compound 4 (Ar2 =3,4-dichlorophenyl) (200 mg, 0.433 mmol) in CH2Cl2 (5 mL) were sequentially added 4-fluoro-1-naphthoic acid (84.8 mg, 0.433 mmol), HOBT (58.5 mg, 0.434 mmol), Et3N (0.634 mL, 0.455 mmol) and DEC (85 mg, 0.434 mmol) at RT. The reaction was stirred at RT under N2 overnight. After completion the reaction was diluted with EtOAc (150 mL) and washed with brine (50 mL, 3×), dried over MgSO4, filtered and concentrated to give a crude product 5 (Ar2 =3,4-dichlorophenyl, Ar1 =4-fluoro-1-naphthyl) which was purified by flash chromatography (50 g flash grade silica gel), eluting with 4% sat'd NH3 --MeOH in CH2Cl2 to give pure compound 5 Fab Mass [M+1]+ 35 Cl 633.2, m.p. 78°-81° C.